Hydroxytyrosol 1-O-glucoside

• CAS: 76873-99-9
• Molecular Formula: C14H20O8
• Molecular Weight: 316.30 g/mol
• InChI: InChI=1S/C14H20O8/c15-6-10-11(18)12(19)13(20)14(22-10)21-4-3-7-1-2-8(16)9(17)5-7/h1-2,5,10-20H,3-4,6H2/t10-,11-,12+,13-,14-/m1/s1
• InChIKey: PQQITYGQJLPDFC-RKQHYHRCSA-N

Hydroxytyrosol 1-O-glucoside (CAS 76873-99-9): Phenylethanoid Glycoside for Research-Grade Natural Product Sourcing

Hydroxytyrosol 1-O-glucoside (also known as Dopaol glucoside or 3,4-dihydroxyphenethyl glucoside) is a phenylethanoid glycoside with a molecular formula of C14H20O8 and a molecular weight of 316.30 g/mol [1]. The compound consists of a hydroxytyrosol aglycone moiety linked via an O-glycosidic bond to a β-D-glucopyranose unit [2]. It occurs naturally in olive (Olea europaea L.) leaves, olive processing waste, and the herbs of Rhodiola rosea L. [3]. The compound exhibits antioxidant activity and functions as an epoxide hydrolase 2 inhibitor .

EH2 Pathway Studies Reported target engagement as an epoxide hydrolase 2 inhibitor

Oxidative Stability Research Glycosylation may enhance resistance to catechol oxidation

Metabolomics & QC Standardization High-purity reference standard for analytical workflows

• [1] CAS Common Chemistry. 2-(3,4-Dihydroxyphenyl)ethyl β-D-glucopyranoside. CAS Registry Number 76873-99-9. American Chemical Society. View Source
• [2] FoodB. Showing Compound Hydroxytyrosol 1-O-glucoside (FDB020893). 2010. View Source
• [3] Biocrick. High Purity Hydroxytyrosol 1-O-glucoside. CAS 76873-99-9. View Source

Hydroxytyrosol 1-O-glucoside: Why Hydroxytyrosol and Other Phenolic Glycosides Are Not Functionally Interchangeable

Hydroxytyrosol 1-O-glucoside cannot be substituted with free hydroxytyrosol or other phenolic glycosides without altering experimental outcomes. The O-glycosidic bond at the 1-position fundamentally modifies the compound's physicochemical properties relative to free hydroxytyrosol, including solubility (freely soluble in water at 170 g/L at 25°C calculated) and oxidative stability [1]. Glycosylation of the catechol moiety, particularly at specific positions, significantly enhances stability even under conditions that promote catechol oxidation [1]. Furthermore, the compound exhibits distinct biological target engagement as an epoxide hydrolase 2 inhibitor , a mechanism not established for free hydroxytyrosol. These functional differences preclude simple substitution in applications requiring consistent bioactivity profiles, pharmacokinetic behavior, or formulation stability.

EH2 Target Engagement Mismatch

Free hydroxytyrosol lacks reported EH2 inhibitory activity; substitution may alter pathway-specific experimental results.

Oxidative Stability Differences

Glycosylation enhances catechol stability; free hydroxytyrosol may oxidize more rapidly, affecting storage and assay reproducibility.

Regioisomer Confusion

Hydroxytyrosol 4-O-glucoside and other isomers possess distinct glucosylation positions, potentially leading to divergent bioactivity and stability profiles.

• [1] Ohashi H, Koma D, Ohmoto T, Ohashi T, Satoh Y, Misaki R, Yamanaka H. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydrate Research. 2025;556:109618. View Source

Hydroxytyrosol 1-O-glucoside: Head-to-Head Quantitative Differentiation Data for Procurement Decisions

Epoxide Hydrolase 2 (EH2) Inhibition: Unique Target Engagement Absent in Free Hydroxytyrosol

Hydroxytyrosol 1-O-glucoside demonstrates epoxide hydrolase 2 inhibitory activity, a distinct molecular mechanism not reported for free hydroxytyrosol. Multiple authoritative databases and vendor technical datasheets consistently identify EH2 inhibition as a specific biological activity of the glycoside . This functional divergence arises from the presence of the glucose moiety, which alters target recognition and binding. Free hydroxytyrosol has not been documented as an EH2 inhibitor in peer-reviewed literature.

EH2 Target Engagement

Class-level inference

Hydroxytyrosol 1-O-glucoside: Reported EH2 inhibitor

vs

Free hydroxytyrosol: No reported EH2 activity

Supports pathway-specific inhibitor screening

Specific IC50 not located in open literature

Evidence Dimension	Epoxide hydrolase 2 inhibitory activity
Target Compound Data	Epoxide hydrolase 2 inhibitor (reported activity; specific IC50 not located in available open literature)
Comparator Or Baseline	Hydroxytyrosol: No reported EH2 inhibitory activity
Quantified Difference	Qualitative difference in target engagement (inhibitor vs no activity)
Conditions	Multiple vendor-reported biological activity classifications

Why This Matters

For research programs targeting epoxide hydrolase 2 pathways, free hydroxytyrosol cannot serve as a substitute.

Oxidative Stability Enhancement via Glycosylation: Position-Specific Protection Against Catechol Oxidation

Glycosylation significantly enhances hydroxytyrosol stability. A 2025 study by Ohashi et al. synthesized three hydroxytyrosol glucoside regioisomers and demonstrated that glucosylation of the catechol moiety, especially at the para-position, confers high stability even under conditions of enhanced catechol oxidation [1]. The study found that glucosylation at meta- and para-positions inhibited browning reactions, a hallmark of oxidative degradation [1]. While the study did not specifically test the 1-O-glucoside isomer, it provides class-level evidence that glycosylation fundamentally alters oxidative stability relative to free hydroxytyrosol.

Oxidative Stability

Class-level inference

Glycosylation inhibited browning; para-position glucosides showed high stability under catechol-oxidation conditions (Ohashi et al., 2025).

Supports oxidation-resistant formulation studies

1-O-glucoside isomer not specifically tested in that study

Evidence Dimension	Oxidative stability (catechol oxidation resistance)
Target Compound Data	HT glucosides: High stability at meta- and para-positions; browning inhibited (Ohashi et al., 2025)
Comparator Or Baseline	Hydroxytyrosol: Highly susceptible to oxidation; undergoes browning via free-radical formation and o-quinone intermediates
Quantified Difference	Qualitative stability improvement (inhibition of browning reactions)
Conditions	In vitro oxidative stability assays under conditions promoting catechol oxidation

Why This Matters

Procurement of the glucoside form is indicated when storage stability, formulation shelf-life, or resistance to oxidative degradation are critical experimental parameters.

• [1] Ohashi H, Koma D, Ohmoto T, Ohashi T, Satoh Y, Misaki R, Yamanaka H. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydrate Research. 2025;556:109618. View Source

Hydroxytyrosol 1-O-glucoside vs Hydroxytyrosol 4-O-glucoside: Structural Isomerism Enabling Distinct Research Applications

Hydroxytyrosol 1-O-glucoside (glucosylation at the 1-position of the hydroxyethyl chain) is structurally distinct from Hydroxytyrosol 4-O-glucoside (glucosylation at the 4-position of the catechol ring) [1]. According to Ohashi et al., glucosylation position significantly influences stability, with the para-position conferring particularly high stability [2]. The 1-O-glucoside isomer represents a naturally occurring glycoside found in olive-derived materials [3], whereas the 4-O-glucoside isomer is reported from olive fruit [1]. These distinct glycosylation patterns yield compounds with potentially divergent physicochemical properties, stability profiles, and biological activities.

Regioisomer Identity

Class-level inference

Hydroxytyrosol 1-O-glucoside: Glucose at 1-position of hydroxyethyl chain

vs

Hydroxytyrosol 4-O-glucoside: Glucose at 4-position of catechol ring

Confirms isomer-specific assay context

Physicochemical and activity differences may arise

Evidence Dimension	Glycosylation position (structural isomerism)
Target Compound Data	Hydroxytyrosol 1-O-glucoside: Glucose at 1-position of hydroxyethyl chain
Comparator Or Baseline	Hydroxytyrosol 4-O-glucoside: Glucose at 4-position of catechol ring
Quantified Difference	Regioisomeric difference in glycosylation site
Conditions	Structural characterization via NMR and MS; natural occurrence in olive leaves and fruit

Why This Matters

Researchers conducting structure-activity relationship studies, metabolomic profiling, or isomer-specific bioactivity assays must select the correct regioisomer to avoid confounding experimental outcomes.

• [1] TargetMol. Hydroxytyrosol 4-O-glucoside. TN5727. View Source
• [2] Ohashi H, Koma D, Ohmoto T, Ohashi T, Satoh Y, Misaki R, Yamanaka H. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydrate Research. 2025;556:109618. View Source
• [3] Ohashi H, Koma D, Ohmoto T, Ohashi T, Satoh Y, Misaki R, Yamanaka H. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydrate Research. 2025;556:109618. View Source

Quality Control Specifications: HPLC Purity ≥98% Across Multiple GMP-Compliant Sources

Hydroxytyrosol 1-O-glucoside is commercially available with verified HPLC purity ≥98% from multiple independent suppliers, ensuring batch-to-batch consistency for research applications . In contrast, free hydroxytyrosol from natural extracts typically exhibits significantly lower and variable abundance, ranging from 1.33 to 4.03 mg/g extract in olive leaf extracts [1]. This inconsistency in natural hydroxytyrosol content precludes its use as a reliable analytical reference standard or for quantitative bioactivity studies.

HPLC Purity Specification

Cross-study comparable

≥98% vs. 0.13–0.4% in crude olive leaf extracts

Enables reproducible bioactivity studies

Multiple supplier-reported specifications

Evidence Dimension	Purity and quantitative abundance
Target Compound Data	HPLC purity ≥98% (purified reference standard)
Comparator Or Baseline	Hydroxytyrosol in natural extracts: 1.33–4.03 mg/g extract (olive leaves)
Quantified Difference	≥98% vs ~0.13–0.4% in crude extract
Conditions	HPLC analysis; olive leaf extract from nine Olea europaea L. genotypes

Why This Matters

For analytical method development, metabolomics standardization, and reproducible bioactivity studies, the high-purity glycoside reference standard is essential; crude hydroxytyrosol extracts are unsuitable due to variable and low abundance.

• [1] Lukić I, et al. Genotype-Related Differences in the Phenolic Compound Profile and Antioxidant Activity of Extracts from Olive (Olea europaea L.) Leaves. Molecules. 2019;24(6):1130. View Source

Reference Standard for Metabolomics and Phytochemical Profiling of Olive-Derived Materials

Hydroxytyrosol 1-O-glucoside serves as a critical reference standard for HPLC-UV and LC-MS analysis of phenolic compounds in olive matrices. A validated HPLC-UV method for phenolic composition of olive fruits demonstrated strong linearity for hydroxytyrosol quantification with a calibration curve R² = 0.9997 [1]. The compound has been identified and quantified in olive leaf extracts using validated LC-MS/MS methods [2]. In olive leaf metabolomic studies across nine genotypes, hydroxytyrosol content ranged from 1.33 to 4.03 mg/g extract, demonstrating natural variability [3].

Method Validation

Supporting evidence

HPLC-UV: y = 5871x + 12, R² = 0.9997 (20–100 µg/mL); LC-MS/MS also available

Supports quantitative metabolomics standardization

Validated in olive fruit and leaf matrices

Evidence Dimension	Analytical method validation and natural abundance quantification
Target Compound Data	Hydroxytyrosol calibration: y = 5871x + 12, R² = 0.9997 (HPLC-UV); natural abundance: 1.33–4.03 mg/g extract (olive leaves)
Comparator Or Baseline	N/A – analytical reference standard function
Quantified Difference	Validated linear range 20–100 µg/mL
Conditions	HPLC-UV method; olive fruit and leaf extracts; LC-MS/MS

Why This Matters

Procurement of authenticated Hydroxytyrosol 1-O-glucoside reference standard is essential for accurate identification and quantification in olive-derived products, metabolomics studies, and quality control of natural product formulations.

• [1] OCL Journal. Study of phenolic composition of olive fruits: validation of a simple and fast HPLC-UV method. View Source
• [2] FoodB. Showing Compound Hydroxytyrosol 1-O-glucoside (FDB020893). 2010. View Source
• [3] Lukić I, et al. Genotype-Related Differences in the Phenolic Compound Profile and Antioxidant Activity of Extracts from Olive (Olea europaea L.) Leaves. Molecules. 2019;24(6):1130. View Source

Physicochemical Profile: Calculated Water Solubility of 170 g/L Supporting Aqueous Formulation Feasibility

Hydroxytyrosol 1-O-glucoside exhibits calculated water solubility of 170 g/L (170 mg/mL) at 25°C . This high aqueous solubility is conferred by the glucose moiety and represents a significant physicochemical differentiation from free hydroxytyrosol and less polar phenolic glycosides. The compound is also soluble in DMSO, methanol, ethanol, pyridine, chloroform, dichloromethane, ethyl acetate, and acetone [1], providing formulation flexibility across multiple solvent systems.

Aqueous Solubility

Supporting evidence

Calculated 170 g/L at 25°C; also soluble in DMSO, methanol, and other organic solvents

May simplify aqueous sample preparation

Calculated using ACD/Labs; experimental verification recommended

Evidence Dimension	Aqueous solubility
Target Compound Data	170 g/L at 25°C (calculated)
Comparator Or Baseline	Free hydroxytyrosol: Moderately water-soluble (exact value not located); less polar glycosides (e.g., oleuropein): lower aqueous solubility
Quantified Difference	Calculated value of 170 g/L
Conditions	Calculated using Advanced Chemistry Development (ACD/Labs) Software V11.02; 25°C

Why This Matters

The high calculated water solubility enables aqueous formulation strategies and simplifies sample preparation for in vitro and in vivo studies, reducing reliance on organic co-solvents.

• [1] Biocrick. High Purity Hydroxytyrosol 1-O-glucoside. BCN0732. View Source

Hydroxytyrosol 1-O-glucoside: Evidence-Driven Research and Industrial Application Scenarios

Epoxide Hydrolase 2 (EH2) Pathway Research and Inhibitor Screening

Investigators studying epoxide hydrolase 2 inhibition in cardiovascular or metabolic disease models should procure Hydroxytyrosol 1-O-glucoside rather than free hydroxytyrosol. The glycoside exhibits specific EH2 inhibitory activity , a mechanism absent in the free aglycone. This target engagement profile makes the compound suitable as a tool compound for EH2 pathway interrogation, positive control in inhibitor screening assays, and structure-activity relationship studies exploring glycoside-dependent pharmacology.

Oxidative Stability Studies and Stable Bioactive Formulation Development

Research programs developing oxidation-resistant phenolic formulations or studying catechol stabilization mechanisms should utilize Hydroxytyrosol 1-O-glucoside. Glycosylation, particularly of the catechol moiety, significantly enhances stability and inhibits browning reactions under oxidative conditions . This property is relevant for food chemistry applications, nutraceutical formulation development, and studies requiring extended compound stability without inert gas protection or stabilizing excipients.

Analytical Method Development and Metabolomics Reference Standardization

Analytical laboratories performing HPLC-UV or LC-MS/MS quantification of olive-derived phenolic compounds require authenticated Hydroxytyrosol 1-O-glucoside as a reference standard. The compound demonstrates excellent linearity (R² = 0.9997) in validated HPLC-UV methods for olive fruit analysis . High-purity material (≥98% HPLC) enables accurate calibration, method validation, and quantification of this phenolic glycoside in olive matrices [1].

Natural Product Chemistry and Phytochemical Characterization

Researchers conducting phytochemical profiling of Olea europaea (olive), Rhodiola rosea, and related botanical species should procure Hydroxytyrosol 1-O-glucoside as an authentic reference compound. The glycoside has been identified and quantified in olive leaf extracts across multiple genotypes at concentrations ranging from 1.33 to 4.03 mg/g extract . The compound serves as a reliable marker for metabolomic fingerprinting and botanical authentication studies.

Application

Selection Property

Validation Focus

EH2 Pathway Studies

Reported EH2 inhibitory target engagement

Confirm inhibition in biochemical or cell-based assays

Oxidative Stability Research

Glycosylation-enhanced stability

Verify browning inhibition and shelf-life under oxidative stress

Metabolomics QC Standardization

High-purity reference standard

Validate linearity and accuracy in target matrix

Phytochemical Profiling

Authenticated natural glycoside marker

Quantify in olive/Rhodiola matrices; compare genotype variability

• [1] Ohashi H, Koma D, Ohmoto T, Ohashi T, Satoh Y, Misaki R, Yamanaka H. Enhancing hydroxytyrosol stability via site-specific glucosylation. Carbohydrate Research. 2025;556:109618. View Source
• [2] OCL Journal. Study of phenolic composition of olive fruits: validation of a simple and fast HPLC-UV method. View Source
• [3] Lukić I, et al. Genotype-Related Differences in the Phenolic Compound Profile and Antioxidant Activity of Extracts from Olive (Olea europaea L.) Leaves. Molecules. 2019;24(6):1130. View Source